ethyl (Z)-2-(6-chloropyridine-3-carbonyl)-3-(dimethylamino)prop-2-enoate

• IUPAC Name: ethyl (Z)-2-(6-chloropyridine-3-carbonyl)-3-(dimethylamino)prop-2-enoate
• InChI: InChI=1S/C13H15ClN2O3/c1-4-19-13(18)10(8-16(2)3)12(17)9-5-6-11(14)15-7-9/h5-8H,4H2,1-3H3/b10-8-
• InChI Key: AZJVTESGPQVGHB-NTMALXAHSA-N
• Canonical SMILES: CCOC(=O)C(=CN(C)C)C(=O)C1=CN=C(C=C1)Cl
• Isomeric SMILES: CCOC(=O)/C(=C\N(C)C)/C(=O)C1=CN=C(C=C1)Cl
• Molecular Formula: C13H15ClN2O3
• Molecular Weight: 282.72 g/mol

Description

Ethyl (Z)-2-(6-chloropyridine-3-carbonyl)-3-(dimethylamino)prop-2-enoate, also known as CP-690,550, is a small molecule inhibitor of the Janus kinase (JAK) family of enzymes. JAKs play a crucial role in the signaling pathway of cytokines, which are involved in the immune response. CP-690,550 has been studied extensively for its potential therapeutic applications in autoimmune diseases such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease.

Mechanism of Action

Ethyl (Z)-2-(6-chloropyridine-3-carbonyl)-3-(dimethylamino)prop-2-enoate works by inhibiting the activity of JAK enzymes, which are involved in the signaling pathway of cytokines. Cytokines play a crucial role in the immune response, and their overproduction is associated with autoimmune diseases. By inhibiting the activity of JAK enzymes, ethyl (Z)-2-(6-chloropyridine-3-carbonyl)-3-(dimethylamino)prop-2-enoate reduces the production of cytokines and thereby reduces inflammation.
Biochemical and Physiological Effects
ethyl (Z)-2-(6-chloropyridine-3-carbonyl)-3-(dimethylamino)prop-2-enoate has been shown to reduce the production of cytokines such as interleukin-6 and tumor necrosis factor-alpha, which are involved in the pathogenesis of autoimmune diseases. It has also been shown to reduce the activation of T cells, which play a crucial role in the immune response. In addition, ethyl (Z)-2-(6-chloropyridine-3-carbonyl)-3-(dimethylamino)prop-2-enoate has been shown to reduce the production of antibodies, which are involved in the destruction of healthy tissues in autoimmune diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of ethyl (Z)-2-(6-chloropyridine-3-carbonyl)-3-(dimethylamino)prop-2-enoate is its specificity for JAK enzymes, which reduces the risk of off-target effects. It also has a favorable pharmacokinetic profile, with a long half-life and good oral bioavailability. However, one of the limitations of ethyl (Z)-2-(6-chloropyridine-3-carbonyl)-3-(dimethylamino)prop-2-enoate is its potential for immunosuppression, which can increase the risk of infections. In addition, it may not be effective in all patients with autoimmune diseases, and some patients may develop resistance to the drug over time.

Future Directions

There are several future directions for the study of ethyl (Z)-2-(6-chloropyridine-3-carbonyl)-3-(dimethylamino)prop-2-enoate. One area of research is the development of more selective inhibitors of JAK enzymes, which could reduce the risk of off-target effects. Another area of research is the identification of biomarkers that can predict response to treatment with ethyl (Z)-2-(6-chloropyridine-3-carbonyl)-3-(dimethylamino)prop-2-enoate. This could help to identify patients who are most likely to benefit from the drug and avoid unnecessary treatment in non-responders. Finally, there is a need for long-term safety studies to evaluate the potential risks of immunosuppression and other adverse effects associated with treatment with ethyl (Z)-2-(6-chloropyridine-3-carbonyl)-3-(dimethylamino)prop-2-enoate.

Scientific Research Applications

Ethyl (Z)-2-(6-chloropyridine-3-carbonyl)-3-(dimethylamino)prop-2-enoate has been extensively studied for its potential therapeutic applications in autoimmune diseases. It has been shown to be effective in reducing inflammation and joint damage in animal models of rheumatoid arthritis. In clinical trials, it has been shown to be effective in reducing the signs and symptoms of rheumatoid arthritis, as well as improving physical function and quality of life.